Cas no 590355-67-2 (2-Amino-N-cyclopentyl-4,5-dimethylthiophene-3-carboxamide)

• Product Name: 2-Amino-N-cyclopentyl-4,5-dimethylthiophene-3-carboxamide
• CAS No: 590355-67-2
• MF: C₁₂H₁₈N₂OS
• MW: 238.349121570587
• MDL: MFCD03945893
• CID: 3046887
• PubChem ID: 3305531
• Update Time: 2025-11-04

2-Amino-N-cyclopentyl-4,5-dimethylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-cyclopentyl-4,5-dimethylthiophene-3-carboxamide
• IVK/1274167
• 2-amino-N-cyclopentyl-4,5-dimethyl-3-thiophenecarboxamide
• VS-05791
• 590355-67-2
• BBL017032
• MFCD03945893
• AKOS000343778
• STK439736
• ALBB-002040

• MDL： MFCD03945893
• Inchi： 1S/C12H18N2OS/c1-7-8(2)16-11(13)10(7)12(15)14-9-5-3-4-6-9/h9H,3-6,13H2,1-2H3,(H,14,15)
• InChI Key： VFJSQHMGQSSDTJ-UHFFFAOYSA-N
• SMILES： C1(N)SC(C)=C(C)C=1C(NC1CCCC1)=O

Computed Properties

• Exact Mass: 238.11398438g/mol
• Monoisotopic Mass: 238.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 83.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Aminothiophenes 2-aminothiophenes

Additional information on 2-Amino-N-cyclopentyl-4,5-dimethylthiophene-3-carboxamide

2-Amino-N-cyclopentyl-4,5-dimethylthiophene-3-carboxamide (CAS No. 590355-67-2)

The compound 2-Amino-N-cyclopentyl-4,5-dimethylthiophene-3-carboxamide (CAS No. 590355-67-2) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiophene derivatives, which are known for their unique electronic properties and versatility in synthetic chemistry. The molecule features a thiophene ring system substituted with a carboxamide group, a cyclopentyl group, and methyl substituents, making it a valuable compound for research and development in the fields of drug discovery, material science, and organic synthesis.

The thiophene ring in 2-Amino-N-cyclopentyl-4,5-dimethylthiophene-3-carboxamide serves as a versatile platform for further functionalization. The presence of the carboxamide group introduces hydrogen bonding capabilities, enhancing the compound's solubility and bioavailability. Meanwhile, the cyclopentyl group contributes to the molecule's stability and lipophilicity, making it suitable for applications where both hydrophilic and lipophilic interactions are desired. The methyl substituents on the thiophene ring further modulate the electronic properties of the molecule, enabling fine-tuned reactivity in chemical reactions.

Recent studies have highlighted the potential of thiophene derivatives like 2-Amino-N-cyclopentyl-4,5-dimethylthiophene-3-carboxamide in drug discovery. Researchers have explored its role as a scaffold for developing bioactive molecules targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases. The compound's ability to interact with biological systems through multiple mechanisms has made it a subject of interest in medicinal chemistry.

In terms of synthesis, 2-Amino-N-cyclopentyl-4,5-dimethylthiophene-3-carboxamide can be prepared through a variety of routes, including nucleophilic aromatic substitution and coupling reactions. These methods allow for precise control over the substitution pattern on the thiophene ring, enabling the creation of diverse analogs for pharmacological evaluation. The use of modern catalytic techniques has further streamlined its synthesis, making it more accessible for large-scale production.

The application of 2-Amino-N-cyclopentyl-4,5-dimethylthiophene-3-carboxamide extends beyond pharmaceuticals into materials science. Its electronic properties make it a candidate for use in organic electronics, such as semiconductors and conductive polymers. Recent advancements in thin-film transistor technology have demonstrated the potential of thiophene-based materials for high-performance electronic devices.

Moreover, the compound's unique structure has been leveraged in catalysis. The thiophene ring can act as a ligand in transition metal complexes, facilitating various catalytic transformations. This has opened new avenues for its use in industrial processes, where efficiency and selectivity are paramount.

In conclusion, 2-Amino-N-cyclopentyl-4,5-dimethylthiophene-3-carboxamide (CAS No. 590355-67-2) is a multifaceted compound with applications spanning drug discovery, materials science, and catalysis. Its structural diversity and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions across these disciplines. As ongoing research continues to uncover its full potential, this compound is poised to play a significant role in advancing both scientific understanding and practical applications.